hA2AAR antagonist 1

• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol
• InChI: InChI=1S/C15H15N5O/c1-2-3-4-5-8-11-17-12-13(16)19-14(20-15(12)18-11)10-7-6-9-21-10/h6-7,9H,2-4H2,1H3,(H3,16,17,18,19,20)
• InChIKey: CUXKGZJSDUHGOJ-UHFFFAOYSA-N

hA2AAR Antagonist 1: Chemical Profile

hA2AAR antagonist 1 (also known as compound 4a) is a synthetic small molecule that functions as a potent and selective antagonist of the human adenosine A2A receptor (hA2AAR) [1]. It is a 2-aryl-8-hexynyl adenine derivative designed through structural optimization of 8-aryl-2-hexynyl nucleoside leads to eliminate the ribose moiety and invert C2/C8 substituents, thereby mitigating steric interactions and enhancing receptor selectivity [1]. This compound is specifically employed as a research tool to interrogate adenosine‑mediated immunosuppression within the tumor microenvironment and to validate A2AAR blockade as an immuno‑oncology strategy [1].

Workflow

In vitro / in vivo A2A antagonism studies

Selection Context

Reported A2A-selective tool compound; binding profile supports pathway-specific investigation

Use Context

Tumor microenvironment immune checkpoint research; GPCR pharmacological profiling

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source

hA2AAR Antagonist 1: Procurement Risks

Adenosine A2A receptor antagonists constitute a chemically diverse class with widely varying selectivity profiles, pharmacokinetic properties, and functional efficacy in immune cell assays [1]. While many compounds exhibit high binding affinity for the A2A receptor in vitro, their therapeutic utility in immuno‑oncology models is not predicted by binding affinity alone. hA2AAR antagonist 1 was specifically optimized to maintain potent antagonism at the hA2AAR while achieving a defined selectivity window over the hA3AR subtype, and to demonstrate oral bioavailability and in vivo efficacy in combination with checkpoint blockade [1]. Substitution with a standard reference antagonist (e.g., ZM241385) or a clinical‑stage compound (e.g., preladenant or CPI‑444) would introduce uncontrolled variables related to receptor subtype selectivity, functional cAMP blockade potency, and pharmacokinetic behavior that directly impact experimental outcomes in tumor immunology models [1].

This compound

Similarly named antagonists may differ in CAS, molecular formula, and binding profile; identity mismatch can alter experimental outcomes.

A2A-selective

Dual A2A/A1 antagonists may introduce off-target A1R engagement, complicating pathway interpretation.

Binding affinity

Alternative A2A antagonists exhibit varying Ki ranges; affinity differences may shift dose-response profiles across assays.

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source

hA2AAR Antagonist 1: Comparative Binding Affinity

Binding Affinity vs. Reference Antagonists

In a radioligand binding assay using human A2A adenosine receptors, hA2AAR antagonist 1 (compound 4a) demonstrated a Ki value of 5.0 ± 0.5 nM [1]. This affinity is comparable to the widely used reference antagonist ZM241385 (Ki = 1.4 nM) and slightly lower than SCH58261 (Ki = 2.3 nM) [2]. The binding affinity of hA2AAR antagonist 1 places it within the low nanomolar range, sufficient for potent receptor occupancy at physiologically relevant concentrations.

Binding Affinity vs. References

Cross-study comparable

Ki = 5 nM (hA2AAR)
Preladenant: 1.1 nM; ZM241385: 1.4 nM; CPI-444 analog: 4 nM (A2A), 264 nM (A1)

Positions compound as moderate-affinity, A2A-selective tool distinct from ultra-potent or dual antagonists.

In vitro radioligand binding; selectivity data for A2B/A3 not provided.

Evidence Dimension	hA2A receptor binding affinity (Ki)
Target Compound Data	5.0 ± 0.5 nM
Comparator Or Baseline	ZM241385: Ki = 1.4 nM; SCH58261: Ki = 2.3 nM
Quantified Difference	hA2AAR antagonist 1 exhibits approximately 3.6-fold lower affinity than ZM241385 and 2.2-fold lower affinity than SCH58261.
Conditions	Radioligand binding assay on human A2A adenosine receptors.

Why This Matters

This affinity data confirms that hA2AAR antagonist 1 is a suitable tool for A2A receptor blockade studies, providing a distinct selectivity profile that may offer advantages in specific immuno-oncology applications compared to higher-affinity reference compounds.

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source
• [2] Probes & Drugs. SCH 58261 (PD016768) Product Datasheet. CAS: 160098-96-4. View Source

A2A Receptor Selectivity vs. Dual Antagonist

hA2AAR antagonist 1 exhibits an 86-fold selectivity for hA2A over hA3 receptors (Ki,hA3/Ki,hA2A = 86) [1]. This selectivity window is distinct from that of preladenant, which demonstrates >1000-fold selectivity over all other adenosine receptor subtypes, and CPI-444, which shows >50-fold selectivity . The moderate but well-defined selectivity of hA2AAR antagonist 1 may offer a balanced profile for studies where complete subtype exclusion is not required or where hA3 receptor engagement could be confounding.

Selectivity vs. Dual Antagonist

Class-level inference

Highly selective A2A antagonist; no A1R affinity noted
Comparator: dual A2A/A1 antagonist (A2A Ki=4 nM, A1 Ki=264 nM)

Supports procurement for experiments requiring isolated A2A-mediated response without A1R confound.

Explicit A1/A2B/A3 Ki values not disclosed; relies on class-level description.

Evidence Dimension	hA2A/hA3 selectivity ratio
Target Compound Data	86-fold
Comparator Or Baseline	Preladenant: >1000-fold over all subtypes; CPI-444: >50-fold
Quantified Difference	hA2AAR antagonist 1 has lower selectivity than preladenant but comparable or slightly higher selectivity than CPI-444 for the hA3 subtype.
Conditions	Radioligand binding assays on human adenosine receptor subtypes.

Why This Matters

The selectivity profile of hA2AAR antagonist 1 is a critical parameter for experimental design. Researchers requiring near‑complete exclusion of hA3 activity may prefer preladenant, while those seeking a tool with a moderate selectivity window for immuno‑oncology studies may find hA2AAR antagonist 1 suitable.

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source

Chemical Identity Verification

In functional assays using human peripheral blood mononuclear cells (PBMCs), hA2AAR antagonist 1 effectively blocked cAMP production and restored IL-2 secretion, key indicators of A2A receptor‑mediated immunosuppression reversal [1]. This functional efficacy distinguishes hA2AAR antagonist 1 from many A2A antagonists that show potent binding but weak or no functional activity in immune cell assays. For example, while CPI-444 blocks cAMP induction with an IC50 of 17.03 nM in HEK‑293 cells, the PBMC‑based IL‑2 restoration data for hA2AAR antagonist 1 provides a more direct measure of its potential to reverse adenosine‑mediated T cell suppression .

Chemical Identity

Specification review

CAS: 2842150-81-4; Formula: C₁₅H₁₅N₅O; MW: 281.31

Unambiguous identity differentiates from other 'A2AAR antagonist 1' entities with distinct CAS and molecular profiles.

Verification against supplier specification is essential for experimental continuity.

Evidence Dimension	Functional efficacy in immune cells
Target Compound Data	Blocked cAMP production and restored IL-2 secretion in PBMCs
Comparator Or Baseline	CPI-444: IC50 = 17.03 nM for cAMP blockade in HEK-293 cells
Quantified Difference	hA2AAR antagonist 1 demonstrates functional activity in primary human immune cells, whereas CPI-444's functional data are reported in an engineered cell line.
Conditions	PBMCs stimulated with adenosine or NECA.

Why This Matters

The ability of hA2AAR antagonist 1 to restore IL‑2 secretion in PBMCs is a direct functional readout of its potential to counteract adenosine‑driven immunosuppression in the tumor microenvironment, making it a valuable tool for immuno‑oncology target validation.

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source

In Vivo Pharmacokinetic Properties and Oral Bioavailability of hA2AAR antagonist 1

hA2AAR antagonist 1 was evaluated in vivo and exhibited favorable pharmacokinetic properties following oral administration, enabling a notable enhancement of anticancer effects when combined with an anti‑PD‑1 monoclonal antibody in a syngeneic tumor model [1]. While specific PK parameters (e.g., Cmax, AUC, t1/2) are not disclosed in the primary publication, the demonstration of oral efficacy distinguishes hA2AAR antagonist 1 from many tool compounds that require intraperitoneal or intravenous administration. For instance, ZM241385 is orally bioavailable but has not been reported in combination immunotherapy models, and SCH58261 is typically administered intraperitoneally in preclinical studies .

Evidence Dimension	Oral bioavailability and in vivo efficacy in immuno‑oncology models
Target Compound Data	Favorable pharmacokinetic properties; enhanced anticancer effects in combination with anti‑PD‑1 upon oral administration
Comparator Or Baseline	ZM241385: orally active but not reported in combination immunotherapy; SCH58261: typically administered intraperitoneally
Quantified Difference	hA2AAR antagonist 1 demonstrates oral efficacy in a therapeutically relevant immuno‑oncology model, whereas reference antagonists lack comparable reported data.
Conditions	Syngeneic mouse tumor model with oral dosing.

Why This Matters

The oral bioavailability and demonstrated in vivo efficacy of hA2AAR antagonist 1 in combination with checkpoint blockade make it a more translationally relevant tool for immuno‑oncology research compared to reference antagonists that lack such data.

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source

hA2AAR Antagonist 1: Research Applications

Immuno-Oncology: Adenosine-Driven Immune Suppression

hA2AAR antagonist 1 is ideally suited for in vitro and in vivo studies investigating how adenosine signaling through the A2A receptor suppresses T cell and NK cell effector functions. Its demonstrated ability to block cAMP production and restore IL‑2 secretion in PBMCs [1] provides a robust functional endpoint for confirming target engagement and pathway modulation in immune cell assays. This application is particularly relevant for researchers developing combination immunotherapies that incorporate A2A receptor blockade [1].

Neuroscience: A2A Receptor Function

The in vivo data demonstrating enhanced anticancer effects when hA2AAR antagonist 1 is administered orally in combination with an anti‑PD‑1 antibody [1] position this compound as a key tool for preclinical evaluation of A2A antagonist‑based combination regimens. Researchers can employ hA2AAR antagonist 1 to assess synergistic effects, optimal dosing schedules, and biomarker modulation in syngeneic tumor models, thereby informing the design of clinical trials for novel immuno‑oncology combinations [1].

GPCR Pharmacology & Selectivity Profiling

hA2AAR antagonist 1 (compound 4a) was identified through systematic structural modification of 2,8‑disubstituted adenine nucleosides, including inversion of C2/C8 substituents and removal of the ribose moiety [1]. Its well‑characterized binding affinity (Ki = 5.0 nM) and selectivity profile (86‑fold over hA3) make it an excellent reference compound for medicinal chemistry efforts aimed at optimizing the pharmacological properties of adenine‑based A2A antagonists [1].

In Vivo Parkinson's Disease Models

Given its defined selectivity window over the hA3 receptor [1], hA2AAR antagonist 1 can be used in conjunction with selective agonists and antagonists for other adenosine receptor subtypes (e.g., A1, A2B, A3) to dissect the relative contributions of each receptor to adenosine‑mediated immune modulation. This is particularly valuable in primary immune cell assays where multiple adenosine receptor subtypes are co‑expressed and may have overlapping or opposing functions.

Application

Selection Property

Validation Focus

Tumor microenvironment immune checkpoint research

A2A subtype selectivity context

T-cell response endpoint monitoring

CNS adenosine receptor function studies

Defined chemical identity and binding profile

Synaptic transmission and neuroinflammation endpoint review

GPCR selectivity profiling

Reported A2A selectivity

Off-target receptor panel and pathway deconvolution

Parkinson's disease model studies (oral route)

Chemically-defined tool with reported oral activity

Catalepsy and 6-OHDA lesion endpoint interpretation

• [1] Kim G, Jarhad DB, Lee G, Kim G, Hou X, Yu J, Lee CS, Warnick E, Gao ZG, Ahn SY, Kwak D, Park K, Lee SD, Kim M, Kim D, Kim B, Jacobson KA, Jeong LS. Structural Modification and Biological Evaluation of 2,8-Disubstituted Adenine and Its Nucleosides as A2A Adenosine Receptor Antagonists: Exploring the Roles of Ribose at Adenosine Receptors. J Med Chem. 2024;67(12):10490-10507. View Source